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Compound of Interest

Compound Name: AM-5308

Cat. No.: B15602843 Get Quote

Application Notes and Protocols for AM-5308
For Researchers, Scientists, and Drug Development Professionals

Introduction
AM-5308 is a potent and selective inhibitor of the mitotic kinesin KIF18A, a motor protein

crucial for chromosome alignment during cell division.[1][2][3] By inhibiting the ATPase activity

of KIF18A, AM-5308 disrupts the mitotic spindle, activates the spindle assembly checkpoint

(SAC), and ultimately leads to mitotic catastrophe and apoptosis in cancer cells, particularly

those exhibiting chromosomal instability (CIN).[4][5] These characteristics make AM-5308 a

valuable tool for cancer research and a potential therapeutic agent for treating aggressive

cancers such as high-grade serous ovarian cancer (HGSOC) and triple-negative breast cancer

(TNBC).[4][6] This document provides detailed application notes and protocols for the solubility

and preparation of AM-5308 for laboratory use.
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Property Value Reference

Molecular Formula C26H35N5O5S [2][7]

Molecular Weight 529.66 g/mol [2]

CAS Number 2410796-89-1 [1][7]

Appearance Solid [2]

Purity >99% [1]

Target KIF18A [1][2][3]

IC50
47 nM (for KIF18A-mediated

microtubule ATPase activity)
[1][2][3]

Off-Target Activity KIF19A (IC50 = 224 nM) [2]

Solubility Data
Proper dissolution of AM-5308 is critical for accurate and reproducible experimental results.

The following table summarizes its solubility in a common laboratory solvent.

Solvent Concentration Reference

DMSO 10 mM [1][2]

Experimental Protocols
Preparation of Stock Solutions
Materials:

AM-5308 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes
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Protocol for a 10 mM Stock Solution:

Weighing: Accurately weigh the desired amount of AM-5308 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.52966 mg of AM-5308 (Molecular

Weight = 529.66).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed AM-5308
powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

Mixing: Gently vortex or sonicate the solution until the AM-5308 is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[1]

Preparation of Working Solutions for Cell-Based Assays
Materials:

10 mM AM-5308 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Protocol:

Thawing: Thaw a single aliquot of the 10 mM AM-5308 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Application to Cells: Add the diluted AM-5308 working solutions to your cell cultures. For

example, to treat MDA-MB-157 cells, a concentration range of 0-10 μM for 24 hours can be

used to assess cytotoxicity.[1]
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Protocol for In Vivo Dissolution
For animal studies, a suspended solution of AM-5308 can be prepared for oral or

intraperitoneal injection.[1]

Materials:

AM-5308

DMSO

20% Sulfobutylether-β-cyclodextrin (SBE-β-CD) in Saline

Protocol for a 2 mg/mL Suspended Solution:

Prepare a 20 mg/mL AM-5308 solution in DMSO.

Dilution: Add 100 μL of the 20 mg/mL DMSO stock solution to 900 μL of 20% SBE-β-CD in

Saline.

Mixing: Mix the solution thoroughly to ensure a uniform suspension. This will yield a 2 mg/mL

suspended solution of AM-5308.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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